Ethylene glycol dimethacrylate
Cat. No. B3422486
CAS RN:
25721-76-0
M. Wt: 198.22 g/mol
InChI Key: STVZJERGLQHEKB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Ethylene Glycol Dimethacrylate (EGDMA) is a clear, colorless liquid commonly used in polymer science . It’s a crosslinking agent derived from methacrylic acid and ethylene glycol . It’s a diester formed by the condensation of two equivalents of methacrylic acid and one equivalent of ethylene glycol .
Synthesis Analysis
EGDMA can be synthesized by reacting with acrylic/methacrylic acid in the presence of a catalyst . In a study, it was used as a crosslinking monomer in poly(acrylonitrile-co-vinylbenzyl chloride) to investigate the effect of long-chain crosslinker on the porosity of the terpolymer system .Molecular Structure Analysis
The molecular structure of EGDMA is formed by the condensation of two equivalents of methacrylic acid and one equivalent of ethylene glycol . The chemical formula of EGDMA is C10H14O4 .Chemical Reactions Analysis
EGDMA can be used in free radical copolymer crosslinking reactions . When used with methyl methacrylate, it leads to a gel point at relatively low concentrations because of the nearly equivalent reactivities of all the double bonds involved .Physical And Chemical Properties Analysis
EGDMA has a molar mass of 198.218 g·mol−1, a density of 1.051 g/mL, a melting point of −40 °C, and a boiling point of 98 to 100 °C .Safety And Hazards
EGDMA is harmful if ingested or inhaled . It’s irritating to eyes and skin on contact . Inhalation causes irritation of the lungs and respiratory system . It’s recommended to wear personal protective equipment, avoid contact with skin, eyes, and clothing, do not breathe vapours/dust, do not ingest, and use only in well-ventilated areas .
properties
IUPAC Name |
2-(2-methylprop-2-enoyloxy)ethyl 2-methylprop-2-enoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O4/c1-7(2)9(11)13-5-6-14-10(12)8(3)4/h1,3,5-6H2,2,4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
STVZJERGLQHEKB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)C(=O)OCCOC(=O)C(=C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Source
|
|
| Record name | ETHYLENE GLYCOL DIMETHACRYLATE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1270 | |
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| Explanation | Creative Commons CC BY 4.0 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
25721-76-0, 9051-34-7, 25852-47-5 |
Source
|
| Record name | Ethylene glycol dimethacrylate homopolymer | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=25721-76-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | Poly(oxy-1,2-ethanediyl), α-(2-methyl-1-oxo-2-propen-1-yl)-ω-[(2-methyl-1-oxo-2-propenyl)oxy]-, homopolymer | |
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| URL | https://commonchemistry.cas.org/detail?cas_rn=9051-34-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | Polyethylene glycol dimethacrylate | |
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| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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DSSTOX Substance ID |
DTXSID1026615 |
Source
|
| Record name | Ethylene glycol dimethacrylate | |
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Molecular Weight |
198.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Colorless liquid; [ICSC] Light yellow liquid; [Aldrich MSDS], COLOURLESS LIQUID. |
Source
|
| Record name | 2-Propenoic acid, 2-methyl-, 1,1'-(1,2-ethanediyl) ester | |
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| Record name | Ethylene glycol dimethacrylate | |
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Boiling Point |
260, 260 °C |
Source
|
| Record name | ETHYLENE METHACRYLATE | |
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| Record name | ETHYLENE GLYCOL DIMETHACRYLATE | |
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Flash Point |
101 °C c.c. |
Source
|
| Record name | ETHYLENE GLYCOL DIMETHACRYLATE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Solubility |
> 10% in benzene, > 10% in ethanol, > 10% in ligroin, Solubility in water, g/l at 20 °C: 1.1 (slightly soluble) |
Source
|
| Record name | ETHYLENE METHACRYLATE | |
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| Record name | ETHYLENE GLYCOL DIMETHACRYLATE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1270 | |
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Density |
1.055 at 20 °C/20 °C, Relative density (water = 1): 1.05 |
Source
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| Record name | ETHYLENE METHACRYLATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5313 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | ETHYLENE GLYCOL DIMETHACRYLATE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Vapor Density |
Relative vapor density (air = 1): 6.8 |
Source
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| Record name | ETHYLENE GLYCOL DIMETHACRYLATE | |
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Vapor Pressure |
3.6 [mmHg], Vapor pressure, Pa at 20 °C: 478 |
Source
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| Record name | Ethylene glycol dimethacrylate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
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Product Name |
Glycol Dimethacrylate | |
CAS RN |
97-90-5 |
Source
|
| Record name | Ethylene glycol dimethacrylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=97-90-5 | |
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| Record name | Ethylene methacrylate | |
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| Record name | Ethylene dimethacrylate | |
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| Record name | ETHYLENE METHACRYLATE | |
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| Record name | ETHYLENE GLYCOL DIMETHACRYLATE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Melting Point |
-40 °C |
Source
|
| Record name | ETHYLENE METHACRYLATE | |
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| Record name | ETHYLENE GLYCOL DIMETHACRYLATE | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
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Ethylene glycol dimethacrylate
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Ethylene glycol dimethacrylate
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Ethylene glycol dimethacrylate
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Ethylene glycol dimethacrylate
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